Cas no 66719-52-6 (2,2-Dimethyloctan-4-ol)
2,2-Dimethyloctan-4-ol structure
Product Name:2,2-Dimethyloctan-4-ol
CAS No:66719-52-6
MF:C10H22O
MW:158.281083583832
CID:2796330
PubChem ID:53428788
Update Time:2025-04-21
2,2-Dimethyloctan-4-ol Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL12595644
- 66719-52-6
- DTXSID50699908
- AKOS013206121
- 2,2-Dimethyloctan-4-ol
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- Inchi： 1S/C10H22O/c1-5-6-7-9(11)8-10(2,3)4/h9,11H,5-8H2,1-4H3
- InChI Key： IVLDCRDTRQCTIY-UHFFFAOYSA-N
- SMILES： OC(CCCC)CC(C)(C)C
Computed Properties
- Exact Mass: 158.167065321g/mol
- Monoisotopic Mass: 158.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 91.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
2,2-Dimethyloctan-4-ol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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